Cas no 693-05-0 (3-(Methylamino)propanenitrile)

3-(Methylamino)propanenitrile Properties

Names and Identifiers

• 3-(Methylamino)propanenitrile
• (2-Cyanoethyl)methyl amine
• (Methylamino)propionitrile
• 3-(methylamino)-propanenitril
• 3-(methylamino)-propionitril
• 3-(n-methylamino)propionitrile
• ai3-26057
• 3-(Methylamino)propionitrile
• 3-(methyl amino)-propionitrile
• 3-(Methylamino)-prop
• 3-(Methylamino)-propanenitrile
• 3-Methyl aminopropionitrile
• N-Methyl-b-alaninenitrile
• N-Methyl-beta-alaninenitrile
• 3-Methylaminopropionitrile
• Propanenitrile, 3-(methylamino)-
• Propionitrile, 3-(methylamino)-
• N-(2-Cyanoethyl)methylamine
• (2-Cyanoethyl)methylamine
• N-(beta-Cyanoethyl)methylamine
• beta-(Methylamino)propionitrile
• N-Methyl-beta-aminopropionitrile
• beta-Methylaminopropionitril [German]
• BRN 1699160
• BB 0256572
• CS-W011357
• F0001-1800
• J-640316
• Q-100777
• EN300-17544
• NSC-8399
• N-Methyl-beta-alanine nitrile
• beta-N-methylaminopropionitrile
• InChI=1/C4H8N2/c1-6-4-2-3-5/h6H,2,4H2,1H
• GS-3088
• 693-05-0
• NSC 8399
• N-methyl-(2-cyanoethyl)amine
• N-methyl-N-beta-cyanoethylamine
• DTXSID8061004
• N-methyl-N-(2-cyanoethyl)amine
• SY005346
• M2312
• N-methyl-N-(beta-cyanoethyl)amine
• beta-Methylaminopropionitril
• NSC8399
• .beta.-Methylaminopropionitrile
• N-Methyl-.beta.-alaninenitrile
• b-methylaminopropionitrile
• AKOS000118785
• FT-0671462
• 3-(Methylamino)propionitrile, 98%
• NS00036827
• N-(2-cyanoethyl)-N-methylamine
• N-Methyl-A-alaninenitrile
• Z56951158
• EINECS 211-740-0
• N-(.beta.-Cyanoethyl)methylamine
• 3-(Methylamino)propanenitrile #
• .beta.-(Methylamino)propionitrile
• FT-0632819
• 3-methylamino-propionitrile
• N-methyl-N-(b-cyanoethyl)amine
• N-.beta.-Cyanoethylmethylamine
• J-800319
• N-Methyl-.beta.-aminopropionitrile
• MFCD00001954
• 3-04-00-01264 (Beilstein Handbook Reference)
• +Expand

• MDL： MFCD00001954
• InChIKey： UNIJBMUBHBAUET-UHFFFAOYSA-N
• Inchi： 1S/C4H8N2/c1-6-4-2-3-5/h6H,2,4H2,1H3
• SMILES： N([H])(C([H])([H])[H])C([H])([H])C([H])([H])C#N
• BRN： 1699

Computed Properties

• Exact Mass: 84.06870
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 84.069
• Heavy Atom Count: 6
• Complexity: 59.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 35.8

Experimental Properties

• LogP: 0.51038
• PSA: 35.82000
• Refractive Index: n20/D 1.432(lit.)
• Boiling Point: 81°C/24mmHg(lit.)
• Melting Point: -21
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Yellow transparent liquid
• Solubility: Not determined
• Density: 0.899 g/mL at 25 °C(lit.)

3-(Methylamino)propanenitrile Security Information

• Symbol: GHS07
• RTECS：TZ4910000
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S36/37-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：warning
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases： 20/21-36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

3-(Methylamino)propanenitrile Customs Data

• HS CODE：29269095
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides